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Compound of Interest

Compound Name: 5-Methylpyridin-2(1H)-one

Cat. No.: B3021862 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling precautions, and relevant

experimental context for 5-Methylpyridin-2(1H)-one. The information is intended to support

laboratory research and development activities by promoting safe handling practices and

providing a deeper understanding of the compound's characteristics.

Chemical Identification and Properties
5-Methylpyridin-2(1H)-one, also known as 2-hydroxy-5-methylpyridine, is a substituted

pyridine derivative.[1] It serves as a valuable intermediate in organic synthesis, particularly in

the development of pharmaceuticals and agrochemicals.[1]

Table 1: Physicochemical Data for 5-Methylpyridin-2(1H)-one
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Property Value Reference

Molecular Formula C6H7NO [2]

Molecular Weight 109.13 g/mol [3]

CAS Number 1003-68-5

Melting Point 30 - 32 °C (86 - 90 °F) [3]

Boiling Point 250 °C (482 °F) at 987 hPa [3]

Appearance Solid [4]

Safety and Hazard Information
5-Methylpyridin-2(1H)-one is classified as harmful and an irritant. Adherence to safety

guidelines is crucial to minimize risk.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute toxicity, Oral 4
H302: Harmful if swallowed.[2]

[3]

Skin irritation 2
H315: Causes skin irritation.[2]

[3]

Serious eye irritation 2A
H319: Causes serious eye

irritation.[2][3]

Specific target organ toxicity -

single exposure
3

H335: May cause respiratory

irritation.[2][3]

Table 3: Toxicological Data

Test Species Route Value

LD50 Quail Oral 421 mg/kg[3]
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Safe Handling and Storage Protocols
Proper handling and storage are essential to ensure laboratory safety and maintain the integrity

of the compound.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling 5-Methylpyridin-2(1H)-one.

Table 4: Recommended Personal Protective Equipment

Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 or NIOSH).

Protects against splashes and

dust particles.[1]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

Fire/flame resistant and

impervious clothing.

Prevents skin contact and

irritation.[1][3]

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded

or irritation is experienced.

Prevents inhalation of dust and

vapors, which can cause

respiratory irritation.[1][3]

Engineering Controls
Work should be conducted in a well-ventilated area.[1] A local exhaust ventilation system or a

chemical fume hood is recommended to minimize exposure. Ensure safety showers and

eyewash stations are readily accessible.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1] Keep away from

incompatible materials such as strong oxidizing agents and acid chlorides.[3]

Spill and Waste Disposal
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In case of a spill, avoid dust formation and breathing vapors.[1] Evacuate the area and remove

all sources of ignition.[1] Collect the spilled material using non-sparking tools and place it in a

suitable, closed container for disposal.[1] Dispose of contents and container to an approved

waste disposal plant.[3]

Experimental Protocols
The following are examples of experimental procedures involving pyridinone derivatives. These

are provided for informational purposes and should be adapted and optimized based on

specific laboratory conditions and safety assessments.

Synthesis of 2-Hydroxy-5-methylpyridine
This procedure describes the synthesis of the target compound from 2-amino-5-methylpyridine.

Reaction Setup: A two-necked, round-bottomed flask equipped with an internal thermometer

and a magnetic stirrer is charged with water and concentrated sulfuric acid.[4]

Diazotization: The aqueous solution is cooled to below 0°C in an acetone/ice bath. 2-Amino-

5-methylpyridine is added.[4] An aqueous solution of sodium nitrite is then added at a rate

that maintains the reaction temperature between 0-5°C.[4]

Hydrolysis: After the addition of the nitrite solution is complete, the mixture is stirred at 0°C

for 45 minutes and then heated to 95°C for 15 minutes.[4]

Work-up and Purification: The reaction mixture is cooled to room temperature and

neutralized to a pH of 6.5-7.0 with a 50% w/w aqueous sodium hydroxide solution.[4] The

solution is then heated to 60°C and extracted with ethyl acetate.[4] The combined organic

fractions are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced

pressure.[4]

Recrystallization: The crude product is purified by recrystallization from hot/cold ethyl acetate

to yield 2-hydroxy-5-methylpyridine as white crystalline needles.[4]

Visualized Workflows and Pathways
The following diagrams illustrate a logical workflow for safe handling and a hypothetical

signaling pathway for a related bioactive compound.
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Safe Handling Workflow for 5-Methylpyridin-2(1H)-one
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Hypothetical Inhibitory Action of a Pyridinone Derivative

Cellular Signaling Cascade

Cell Surface Receptor

Kinase A

Signal

Kinase B

Phosphorylation

Transcription Factor

Activation

Gene Expression
(e.g., Inflammatory Response)

Transcription

Pyridinone Derivative

Inhibition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 5-Methylpyridin-2(1H)-one | 91914-06-6 | Benchchem [benchchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3021862?utm_src=pdf-body-img
https://www.benchchem.com/product/b3021862?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b3021862
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. 33630-96-5(5-amino-1-methyl-pyridin-2-one) | Kuujia.com [kuujia.com]

3. medchemexpress.com [medchemexpress.com]

4. Organic Syntheses Procedure [orgsyn.org]
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Methylpyridin-2(1H)-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3021862#5-methylpyridin-2-1h-one-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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